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Compound of Interest

Compound Name: (R)-DS89002333

Cat. No.: B12407290

Application Notes and Protocols for (R)-
DS89002333

For Researchers, Scientists, and Drug Development
Professionals

(R)-DS89002333, also known as DS89002333, is a potent and orally active inhibitor of the
Protein Kinase A catalytic subunit alpha (PRKACA).[1][2][3][4][5] With an IC50 of 0.3 nM, it has
demonstrated significant anti-tumor activity in preclinical models of fibrolamellar hepatocellular
carcinoma (FL-HCC), particularly in models expressing the DNAJB1-PRKACA fusion gene.[1]
[5] These notes provide detailed information on the solubility of (R)-DS89002333 and protocols
for its preparation for use in cell culture experiments.

Physicochemical Properties and Storage

Proper handling and storage of (R)-DS89002333 are critical to maintain its stability and activity.
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Property Value Source
Molecular Formula C22H20CIF2N303 [3114]
Molecular Weight 447.86 g/mol [4]
Appearance To be determined [6]
Purity >98% [6]
Storage Conditions:
Storage ) Special
Form Duration . Source
Temperature Conditions
Sealed, away
Short-term (days ]
Powder 4°C from moisture [41[6]
to weeks) )
and light
Long-term Sealed, away
-20°C (months to from moisture [3][6]
years) and light
Sealed, away
Stock Solution -20°C 1 month from moisture [1]
and light
Sealed, away
-80°C 6 months from moisture [1]

and light

Solubility of (R)-DS89002333

The solubility of (R)-DS89002333 in common laboratory solvents is summarized below. For

challenging dissolutions, gentle heating and/or sonication can be used to aid the process.[1]
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Solvent

Concentration

Method

Source

DMSO

100 mg/mL

Ultrasonic

[4]

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% Saline

> 2.5 mg/mL (5.58
mM)

Stepwise mixing

[1]

10% DMSO, 90%
(20% SBE-B-CD in

Saline)

> 2.5 mg/mL (5.58
mM)

Stepwise mixing

[1]

10% DMSO, 90%
Corn Ol

> 2.5 mg/mL (5.58
mM)

Stepwise mixing

[1]

Experimental Protocols

l. Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of (R)-DS89002333,

which can be further diluted for cell culture experiments.

Materials:

Vortex mixer

Procedure:

Sonicator (optional)

(R)-DS89002333 powder

Sterile microcentrifuge tubes or vials

Anhydrous/sterile Dimethyl sulfoxide (DMSO)

» Weighing the Compound: Accurately weigh a specific amount of (R)-DS89002333 powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.4786 mg of the

compound.
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Solvent Addition: Add the appropriate volume of DMSO to the vial containing the (R)-
DS89002333 powder. To make a 10 mM solution with 4.4786 mg of the compound, add 1 mL
of DMSO.

Dissolution: Vortex the mixture thoroughly until the powder is completely dissolved. If
necessary, use an ultrasonic bath to aid dissolution.[4]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]
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Stock Solution Preparation Workflow

EL. Weigh (R)-DS89002333 Powde)

y
(2. Add Anhydrous DMSO)

y

3. Vortex / Sonicate to Dissolve)

y

4. Aliquot into Single-Use Vials

y

G. Store at -20°C or —80°C)
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PKA Signaling Pathway and Inhibition by (R)-DS89002333
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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